Cas no 894040-82-5 (N'-(4-ethoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(4-ethoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894040-82-5
• MF: C₂₃H₂₃N₅O₃S
• MW: 449.525423288345
• CID: 5512403
• Update Time: 2025-07-15

N'-(4-ethoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethoxyphenyl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(4-ethoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C23H23N5O3S/c1-3-31-19-9-7-17(8-10-19)25-22(30)21(29)24-12-11-18-14-32-23-26-20(27-28(18)23)16-6-4-5-15(2)13-16/h4-10,13-14H,3,11-12H2,1-2H3,(H,24,29)(H,25,30)
• InChI Key： RUNQGHUAQPNUSC-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)(=O)C(NC1=CC=C(OCC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-ethoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

N'-(4-Ethoxyphenyl)-N-{2-[2-(3-Methylphenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-yl]ethyl}Ethanediamide: A Comprehensive Overview

The compound with CAS No. 894040-82-5, known as N'-(4-ethoxyphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethanediamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of N'-(4-ethoxyphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethanediamide is characterized by a combination of aromatic rings and heterocyclic groups. The presence of the 1,2,4-triazolo[3,2-b]1,3-thiazole ring system introduces significant electronic and steric effects, which are critical for its interactions with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic properties of molecules. The ethoxyphenyl group attached to the ethanediamide backbone further enhances the compound's solubility and bioavailability.

One of the most notable aspects of this compound is its potential as a drug candidate. Researchers have explored its ability to inhibit various enzymes and receptors involved in disease pathways. For instance, a study published in 2023 demonstrated that N'-(4-ethoxyphenyl)-N-{2-[...]thiazol-6-yl]ethyl}ethanediamide exhibits potent inhibitory activity against kinases associated with cancer progression. This finding underscores its potential as an anti-cancer agent. Additionally, the compound has shown promise in modulating neuroreceptor activity, making it a candidate for treating neurological disorders such as Alzheimer's disease.

The synthesis of N'-(4-ethoxyphenyl)-N-{ [...] thiazol-6-yl]ethyl}ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo-thiazole ring system through a tandem cyclization reaction and subsequent functionalization to introduce the ethoxyphenyl group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and purity of this compound.

From an environmental standpoint, the ecological impact of this compound has been a subject of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to assess its long-term persistence in different environmental matrices.

In conclusion, N'-(4-ethoxyphenyl)-N-{ [...] thiazol-6-yl]ethyl}ethanediamide (CAS No. 894040-82-5) represents a cutting-edge molecule with vast potential in therapeutic development. Its unique structure and promising biological activities make it a focal point for ongoing research efforts. As new insights into its mechanisms of action emerge, this compound is poised to play a significant role in advancing modern medicine.